Cas no 54328-22-2 (5-Carbamoylamino-6-O-(3-amino-3,4-dideoxy-β-D-xylo-hexopyranuronosyl)-1-(4-amino-1,2-dihydro-2-oxopyrimidin-1-yl)-3,7-anhydro-1,5-dideoxy-β-D-threo-D-allo-octofuranuronic acid)
54328-22-2 structure
Product Name:5-Carbamoylamino-6-O-(3-amino-3,4-dideoxy-β-D-xylo-hexopyranuronosyl)-1-(4-amino-1,2-dihydro-2-oxopyrimidin-1-yl)-3,7-anhydro-1,5-dideoxy-β-D-threo-D-allo-octofuranuronic acid
CAS No:54328-22-2
MF:C19H26N6O12
MW:530.442744731903
CID:381041
Update Time:2024-02-29
5-Carbamoylamino-6-O-(3-amino-3,4-dideoxy-β-D-xylo-hexopyranuronosyl)-1-(4-amino-1,2-dihydro-2-oxopyrimidin-1-yl)-3,7-anhydro-1,5-dideoxy-β-D-threo-D-allo-octofuranuronic acid Chemical and Physical Properties
Names and Identifiers
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- D-threo-b-D-allo-Octofuranuronic acid,5-[(aminocarbonyl)amino]-6-O-(3-amino-3,4-dideoxy-b-D-xylo-hexopyranuronosyl)-1-(4-amino-2-oxo-1(2H)-pyrimidinyl)-3,7-anhydro-1,5-dideoxy-(9CI)
- EzomycinA2
- 5-Carbamoylamino-6-O-(3-amino-3,4-dideoxy-β-D-xylo-hexopyranuronosyl)-1-(4-amino-1,2-dihydro-2-oxopyrimidin-1-yl)-3,7-anhydro-1,5-dideoxy-β-D-threo-D-allo-octofuranuronic acid
- Ezomycin A2
- CID 101290196
- O6-(3-amino-β-D-xylo-3,4-dideoxy-hexopyranuronosyl)-1-(4-amino-2-oxo-2H-pyrimidin-1-yl)-5-ureido-β-D-threo-D-allo-3,7-anhydro-1,5-dideoxy-octofuranuronic acid
- D-threo-β-D-allo-Octofuranuronic acid, 5-[(aminocarbonyl)amino]-6-O-(3-amino-3,4-dideoxy-β-D-xylo-hexopyranuronosyl)-1-(4-amino-2-oxo-1(2H)-pyrimidinyl)-3,7-anhydro-1,5-dideoxy- (9CI)
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- Inchi： 1S/C19H26N6O12/c20-4-3-5(15(28)29)34-17(8(4)26)37-11-7(24-18(22)32)10-12(35-13(11)16(30)31)9(27)14(36-10)25-2-1-6(21)23-19(25)33/h1-2,4-5,7-14,17,26-27H,3,20H2,(H,28,29)(H,30,31)(H2,21,23,33)(H3,22,24,32)/t4-,5+,7+,8-,9-,10-,11-,12+,13+,14-,17+/m1/s1
- InChI Key： VYWQXSLVJADWLT-VWBNVUAGSA-N
- SMILES： O1[C@H]([C@@H]([C@H]2[C@H]1[C@@H]([C@H]([C@@H](C(=O)O)O2)O[C@H]1[C@@H]([C@@H](C[C@@H](C(=O)O)O1)N)O)NC(N)=O)O)N1C(N=C(C=C1)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 37
- Rotatable Bond Count: 6
- Complexity: 1020
- Topological Polar Surface Area: 292
Experimental Properties
- Density: 2.22±0.1 g/cm3(Predicted)
- pka: 2.62±0.70(Predicted)
5-Carbamoylamino-6-O-(3-amino-3,4-dideoxy-β-D-xylo-hexopyranuronosyl)-1-(4-amino-1,2-dihydro-2-oxopyrimidin-1-yl)-3,7-anhydro-1,5-dideoxy-β-D-threo-D-allo-octofuranuronic acid Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Jason Wan Lab Chip, 2020,20, 4528-4538
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
54328-22-2 (5-Carbamoylamino-6-O-(3-amino-3,4-dideoxy-β-D-xylo-hexopyranuronosyl)-1-(4-amino-1,2-dihydro-2-oxopyrimidin-1-yl)-3,7-anhydro-1,5-dideoxy-β-D-threo-D-allo-octofuranuronic acid) Related Products
- 12706-94-4(2(1H)-Pyrimidinone,4-amino-1-[4-amino-6-O-(3-amino-3-deoxy-b-D-glucopyranosyl)-4-deoxy-D-glycero-D-galacto-b-D-gluco-undecopyranosyl]-)
- 57977-73-8(Cytidine,2',3'-O-(1-methylethylidene)-, monohydrochloride (9CI))
- 26758-91-8(2(1H)-Pyrimidinone,4-amino-1-[2,3,6-trideoxy-4-O-[4,6-dideoxy-4-(dimethylamino)-a-D-glucopyranosyl]-b-D-erythro-hexopyranosyl]- (9CI))
- 362-42-5(2',3'-Isopropylidenecytidine)
- 4752-92-5(Cytosine, 1-(4-O-b-D-glucopyranosyl-b-D-glucopyranosyl)-,monohydrochloride (8CI))
- 155603-73-9(2(1H)-Pyrimidinone,4-amino-1-(O-b-D-galactopyranosyl-(1®4)-O-b-D-galactopyranosyl-(1®3)-b-D-arabinofuranosyl)-)
- 155603-72-8(2(1H)-Pyrimidinone,4-amino-1-(3-O-b-D-galactopyranosyl-b-D-arabinofuranosyl)-)
- 4752-89-0(Cytosine, 1-(4-O-b-D-galactopyranosyl-b-D-glucopyranosyl)-,monohydrochloride (8CI))
- 1402-84-2(Hikizimycin)
- 59862-05-4(4-amino-1-(beta-D-glucopyranuronosyl)pyrimidin-2(1H)-one)
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